Cas no 1807206-50-3 (4-Chloro-2-iodo-3-phenylpyridine)

• Product Name: 4-Chloro-2-iodo-3-phenylpyridine
• CAS No: 1807206-50-3
• MF: C₁₁H₇ClIN
• MW: 315.537453889847
• CID: 4902774
• Update Time: 2025-06-08

4-Chloro-2-iodo-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-iodo-3-phenylpyridine

• Inchi： 1S/C11H7ClIN/c12-9-6-7-14-11(13)10(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： ZLAXTSJBPXFFKP-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)Cl)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-iodo-3-phenylpyridine

Recent Advances in the Study of 4-Chloro-2-iodo-3-phenylpyridine (CAS: 1807206-50-3) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-2-iodo-3-phenylpyridine (CAS: 1807206-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory agents, making it a focal point for researchers in the field.

One of the most notable advancements in the study of 4-Chloro-2-iodo-3-phenylpyridine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have successfully utilized this compound as a building block to develop potent and selective kinase inhibitors, which have shown promising results in preclinical studies. The iodine and chlorine substituents on the pyridine ring provide unique reactivity, enabling precise modifications to enhance binding affinity and selectivity.

In addition to its applications in kinase inhibitor development, 4-Chloro-2-iodo-3-phenylpyridine has also been explored in the context of medicinal chemistry for its potential as a scaffold for fragment-based drug design. Fragment-based approaches rely on small, low-molecular-weight compounds that can be optimized into high-affinity ligands. The structural features of this compound, including its halogenated pyridine core, make it an attractive candidate for such strategies. Recent studies have demonstrated its utility in generating lead compounds with improved pharmacokinetic properties and reduced off-target effects.

Another area of interest is the use of 4-Chloro-2-iodo-3-phenylpyridine in the development of radiopharmaceuticals. The iodine atom in the compound can be replaced with radioactive isotopes, such as iodine-125 or iodine-131, enabling its use in imaging and targeted radiotherapy. This application is particularly relevant in oncology, where precise tumor targeting is essential for effective treatment. Preliminary studies have shown that derivatives of this compound exhibit favorable biodistribution profiles and tumor uptake, suggesting their potential as diagnostic and therapeutic agents.

Despite these promising developments, challenges remain in the optimization of 4-Chloro-2-iodo-3-phenylpyridine-based compounds. Issues such as metabolic stability, solubility, and toxicity need to be addressed to ensure their clinical viability. Recent research has focused on structural modifications to overcome these limitations, including the introduction of solubilizing groups and the exploration of alternative halogen substitutions. These efforts have yielded derivatives with improved drug-like properties, paving the way for further preclinical and clinical evaluation.

In conclusion, 4-Chloro-2-iodo-3-phenylpyridine (CAS: 1807206-50-3) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications in drug discovery and development. Its role in kinase inhibitor synthesis, fragment-based drug design, and radiopharmaceutical development underscores its versatility and potential. Ongoing research aims to address existing challenges and unlock new therapeutic opportunities, making this compound a key player in the advancement of modern medicine.